Cas no 892502-08-8 (N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine)

• Product Name: N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine
• CAS No: 892502-08-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 714502
• PubChem ID: 18525877
• Update Time: 2024-10-26

N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine
• Benzenemethanamine,N-methyl-4-(1H-pyrazol-1-ylmethyl)-
• N-methyl-1-[4-(pyrazol-1-ylmethyl)phenyl]methanamine
• Benzenemethanamine, N-methyl-4-(1H-pyrazol-1-ylmethyl)-
• 1-(4-((1H-pyrazol-1-yl)methyl)phenyl)-N-methylmethanamine
• CHEBI:194972
• CHEMBL3581508
• 892502-08-8
• DTXSID30594629
• N-Methyl-1-{4-[(1H-pyrazol-1-yl)methyl]phenyl}methanamine
• N-Methyl-1-[4-(1h-Pyrazol-1-Ylmethyl)phenyl]methanamine
• HR-0344
• N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine,97%
• CS-0357779
• AKOS009083622
• methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine
• DB-078341
• 3VR
• EN300-9199593
• Q27454180

• Inchi： 1S/C12H15N3/c1-13-9-11-3-5-12(6-4-11)10-15-8-2-7-14-15/h2-8,13H,9-10H2,1H3
• InChI Key： BQLXMVISWVMAID-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(CN2C=CC=N2)C=C1

Computed Properties

• Exact Mass: 201.12700
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 344.8°C at 760 mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.58
• PSA: 29.85000
• LogP: 2.04170
• pka: 9.54±0.10(Predicted)